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Compound of Interest

4-Bromo-1-
Compound Name:

(cyclopropylmethyl)-1H-pyrazole

Cat. No.: B597283

Technical Guide: 4-Bromo-1-
(cyclopropylmethyl)-1H-pyrazole

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the chemical properties of 4-Bromo-1-

(cyclopropylmethyl)-1H-pyrazole, a heterocyclic organic compound of interest in medicinal
chemistry and drug discovery.

Core Chemical Data

The fundamental molecular properties of 4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole are
summarized in the table below. These data are essential for stoichiometric calculations,
analytical characterization, and computational modeling.
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Parameter Value Reference

Molecular Formula C7H9BrN:2 [1]

Molecular Weight 201.07 g/mol Calculated
4-bromo-1-

IUPAC Name (cyclopropylmethyl)-1H-
pyrazole

CAS Number 1216152-26-9 [1]
QDGAEYSYYWYJHX-

InChl Key

UHFFFAOYSA-N

Structural and Property Relationship

The chemical identity of a molecule is defined by its structure, from which its formula and
molecular weight are derived. The following diagram illustrates this fundamental relationship for
4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole.

Chemical Name
4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole

determines

Molecular Formula
C7H9BrN2

Molecular Weight
201.07 g/mol

Click to download full resolution via product page
Logical relationship between chemical name and properties.

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the specific synthesis, purification, and
analysis of 4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole are not readily available in the
public domain. However, based on the structure of the molecule, standard organic chemistry
methodologies would be applicable.

a) Synthesis: A plausible synthetic route would involve the N-alkylation of 4-bromo-1H-pyrazole
with a suitable cyclopropylmethyl halide (e.g., (bromomethyl)cyclopropane) in the presence of a
base.

e General Workflow:

[¢]

Dissolve 4-bromo-1H-pyrazole in an appropriate aprotic solvent (e.g., DMF or acetonitrile).

o Add a base (e.g., potassium carbonate or sodium hydride) to deprotonate the pyrazole
nitrogen.

o Add (bromomethyl)cyclopropane to the reaction mixture.

o Heat the mixture to drive the reaction to completion, monitoring by an appropriate
technique (e.g., TLC or LC-MS).

o Upon completion, perform an aqueous workup to remove inorganic salts.
o Extract the product into an organic solvent.
o Purify the crude product using column chromatography.

b) Analytical Characterization: The identity and purity of the synthesized compound would be
confirmed using a suite of standard analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
confirm the molecular structure by identifying the chemical shifts and coupling constants of
the hydrogen and carbon atoms, respectively.

o Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

o High-Performance Liquid Chromatography (HPLC): To determine the purity of the final
compound.
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The following diagram outlines a general experimental workflow for the synthesis and
characterization of this compound.

Synthesis

Reactants
(4-bromo-1H-pyrazole +
(bromomethyl)cyclopropane)

N-alkylation Reaction

(Workup & Extraction)

Purification
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Analysis

NMR Spectroscopy Mass Spectrometry
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General workflow for synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b597283#4-bromo-1-cyclopropylmethyl-1h-pyrazole-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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